N-{2-[(4-fluorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-4-amine

• Molecular Formula: C16H15FN4O
• Molecular Weight: 298.31 g/mol
• IUPAC Name: N-[[2-[(4-fluorophenyl)methoxy]phenyl]methyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C16H15FN4O/c17-15-7-5-13(6-8-15)10-22-16-4-2-1-3-14(16)9-20-21-11-18-19-12-21/h1-8,11-12,20H,9-10H2
• InChI Key: LHRKZXDXVQAGHB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNN2C=NN=C2)OCC3=CC=C(C=C3)F

Description

N-{2-[(4-fluorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and industry. This compound is commonly referred to as FBTA, and it is a member of the triazole family of compounds.

Mechanism of Action

The exact mechanism of action of FBTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in cancer cells, leading to cell death. FBTA has also been shown to disrupt the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
FBTA has been shown to have minimal toxicity in vitro and in vivo, making it a potential candidate for the development of new drugs. It has also been shown to have low binding affinity to human serum albumin, indicating that it has good pharmacokinetic properties. In addition, FBTA has been shown to have good stability under various conditions, including acidic and basic environments.

Advantages and Limitations for Lab Experiments

One of the main advantages of FBTA is its high yield and purity, making it easy to obtain in large quantities. FBTA is also relatively easy to synthesize, and the synthesis process can be easily scaled up for industrial production. One of the limitations of FBTA is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several potential future directions for FBTA research. One area of interest is the development of new drugs based on FBTA for the treatment of cancer and other diseases. Another area of interest is the development of new antimicrobial agents based on FBTA for use in agriculture and other industries. Additionally, further research is needed to fully understand the mechanism of action of FBTA and to identify potential new targets for its use. Finally, research is needed to improve the solubility of FBTA in water and to identify new methods for its synthesis and purification.

Synthesis Methods

The synthesis of FBTA involves a multi-step process that includes the reaction of 4-fluorobenzyl alcohol with 2-chlorobenzaldehyde to form 2-[(4-fluorobenzyl)oxy]benzaldehyde. This intermediate product is then reacted with 4-amino-1,2,4-triazole to form FBTA. The yield of FBTA is typically high, and the purity can be easily controlled through various purification techniques.

Scientific Research Applications

FBTA has been extensively studied for its potential applications in the field of medicine. It has been shown to have significant anticancer activity in various cancer cell lines, including breast, lung, and colon cancer. FBTA has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. In addition, FBTA has been shown to have potential applications in the field of agriculture, as it has been shown to have significant herbicidal and insecticidal activity.